Cas no 2408937-32-4 (2-Pyrimidinecarboxamide, 4-[(3R)-3-amino-1-pyrrolidinyl]-5,6-dimethyl-, hydrochloride (1:2))

• Product Name: 2-Pyrimidinecarboxamide, 4-[(3R)-3-amino-1-pyrrolidinyl]-5,6-dimethyl-, hydrochloride (1:2)
• CAS No: 2408937-32-4
• MF: C₁₁H₁₈ClN₅O
• MW: 271.746520519257
• CID: 6547886
• Update Time: 2025-06-09

2-Pyrimidinecarboxamide, 4-[(3R)-3-amino-1-pyrrolidinyl]-5,6-dimethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxamide, 4-[(3R)-3-amino-1-pyrrolidinyl]-5,6-dimethyl-, hydrochloride (1:2)

• Inchi： 1S/C11H17N5O.ClH/c1-6-7(2)14-10(9(13)17)15-11(6)16-4-3-8(12)5-16;/h8H,3-5,12H2,1-2H3,(H2,13,17);1H/t8-;/m1./s1
• InChI Key： NTCYIOPBDHHOLL-DDWIOCJRSA-N
• SMILES： CC1=C(N=C(C(=O)N)N=C1N1CC[C@@H](N)C1)C.Cl

Additional information on 2-Pyrimidinecarboxamide, 4-[(3R)-3-amino-1-pyrrolidinyl]-5,6-dimethyl-, hydrochloride (1:2)

Introduction to 2-Pyrimidinecarboxamide, 4-[(3R)-3-amino-1-pyrrolidinyl]-5,6-dimethyl-, hydrochloride (1:2) and Its Significance in Modern Medicinal Chemistry

The compound CAS no. 2408937-32-4, identified as 2-Pyrimidinecarboxamide, 4-[(3R)-3-amino-1-pyrrolidinyl]-5,6-dimethyl-, hydrochloride (1:2), represents a fascinating molecule in the realm of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their potential pharmacological activities. The pyrimidine core, a fundamental scaffold in many bioactive molecules, is further modified with a carboxamide group and a unique (3R)-3-amino-1-pyrrolidinyl side chain, which imparts distinct chemical and biological properties.

Recent advancements in drug discovery have highlighted the importance of chiral centers in modulating biological activity. The (3R) configuration of the amino group in this compound underscores the growing emphasis on stereochemistry in medicinal chemistry. This particular configuration has been associated with enhanced binding affinity and selectivity, making it a valuable asset in the design of novel therapeutic agents. The hydrochloride salt form (1:2) indicates that the compound is stabilized in an ionic state, which can influence its solubility and pharmacokinetic behavior.

The pyrimidinecarboxamide moiety is particularly noteworthy as it serves as a versatile pharmacophore. Pyrimidine derivatives are well-documented for their roles in various biological processes, including DNA and RNA synthesis. By incorporating a carboxamide group at the 2-position of the pyrimidine ring, this compound may exhibit inhibitory effects on enzymes involved in nucleic acid metabolism. Such inhibitory activities are of great interest in oncology and antiviral drug development.

The 5,6-dimethyl substitution pattern further distinguishes this molecule from other pyrimidine-based compounds. These methyl groups can influence the electronic properties of the ring system, potentially altering its interaction with biological targets. Additionally, dimethylated pyrimidines have been reported to enhance metabolic stability, a critical factor in drug design to ensure prolonged half-life and efficacy.

Current research in medicinal chemistry increasingly focuses on developing small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of 2-Pyrimidinecarboxamide, 4-[(3R)-3-amino-1-pyrrolidinyl]-5,6-dimethyl-, hydrochloride (1:2) make it a promising candidate for targeting such interactions. The combination of the pyrimidine core, carboxamide group, and chiral amino-pyrrolidinyl side chain provides multiple binding pockets that can be exploited to develop selective inhibitors.

One of the most exciting aspects of this compound is its potential application in treating inflammatory diseases. Recent studies have demonstrated that certain pyrimidine derivatives exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in inflammation. The presence of the carboxamide group suggests that this compound may interact with enzymes such as cyclooxygenases or lipoxygenases, which are central to inflammatory responses. Furthermore, the chiral center at the amino group could allow for fine-tuning of activity to minimize off-target effects.

In oncology research, pyrimidine-based compounds have shown promise as kinase inhibitors. The structural features of CAS no. 2408937-32-4 align well with known kinase inhibitor scaffolds. By targeting specific kinases involved in cancer cell proliferation and survival, this compound could offer a novel therapeutic approach. Preliminary computational studies suggest that the hydrophobic interactions between the dimethyl groups and the kinase active site could enhance binding affinity.

The field of antiviral drug development has also benefited from pyrimidine derivatives due to their ability to mimic natural nucleobases and interfere with viral replication cycles. The carboxamide group in this compound may facilitate interactions with viral polymerases or other essential viral proteins. Additionally, the chiral environment provided by the (3R)-amino group could improve selectivity against host enzymes versus viral targets.

From a synthetic chemistry perspective, 2-Pyrimidinecarboxamide, 4-[(3R)-3-amino-1-pyrrolidinyl]-5,6-dimethyl-, hydrochloride (1:2) presents an intriguing challenge for medicinal chemists. The synthesis involves multiple steps requiring precise control over stereochemistry to achieve the desired (3R) configuration. Advances in asymmetric synthesis techniques have made it increasingly feasible to construct such complex molecules with high enantiomeric purity.

The hydrochloride salt form is particularly relevant for pharmaceutical applications as it enhances solubility and stability under storage conditions. This salt form also facilitates formulation into various dosage forms such as tablets or capsules without compromising bioavailability.

In conclusion,CAS no. 2408937-32-4 exemplifies how structural modifications can lead to novel bioactive molecules with significant therapeutic potential. Its unique combination of a pyrimidine core,pyrimidinecarboxamide moiety,(3R)-amino-pyrrolidinyl side chain,5,6-dimethyl substitution pattern,and hydrochloride salt form positions it as a valuable scaffold for further drug development efforts across multiple therapeutic areas including oncology,antiviral therapy,and anti-inflammatory treatments.